Zinc Phosphate

• IUPAC Name: trizinc;diphosphate
• InChI: InChI=1S/2H3O4P.3Zn/c2*1-5(2,3)4;;;/h2*(H3,1,2,3,4);;;/q;;3*+2/p-6
• InChI Key: LRXTYHSAJDENHV-UHFFFAOYSA-H
• Canonical SMILES: [O-]P(=O)([O-])[O-].[O-]P(=O)([O-])[O-].[Zn+2].[Zn+2].[Zn+2]
• Molecular Formula: Zn3(PO4)2, O8P2Zn3
• DSSTOX Substance ID: DTXSID3064807
• Molecular Weight: 386.1 g/mol
• Physical Description: Dry Powder; Dry Powder, Liquid, Other Solid; Liquid; Liquid, Other Solid; Water or Solvent Wet Solid, White solid; [Hawley] White odorless powder; [MSDSonline]
• CAS No.: 7779-90-0, 13847-22-8, 14332-60-6

Description

Zinc Phosphate, also known as this compound, is a useful research compound. Its molecular formula is F-Li. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Electron Beam-Induced Phase Transformation : Zinc phosphate, primarily used for metal corrosion and abrasion protection, can undergo significant phase and microstructure changes when exposed to an electron beam. This discovery is crucial for understanding this compound coatings' microstructure in industrial and medical applications (He, Zhang, Lu, & Yassar, 2014).

• Bone Repair : Zinc incorporation into calcium phosphate (CP) enhances bone repair, suggesting zinc-doped CP as a promising material for bone regeneration biomaterials. This is based on zinc's stimulatory effects on bone formation and inhibitory effects on osteoclastic bone resorption (Cruz et al., 2018).

• Anticorrosive Performance : The study of calcium aluminium phosphosilicate hydrate as an anticorrosive pigment in paints showed that it can inhibit the corrosion of steel panels in aggressive environments, offering an alternative to traditional this compound pigments (El-Hamid et al., 2011).

• Phosphate and Lime on Pasture Zinc Status : Research on the effects of phosphate and lime applications on pasture herbage zinc (Zn) concentrations indicated that phosphate applications could slightly increase herbage Zn concentrations, likely due to Zn impurities in the fertilizer used (Chowdhury, Mclaren, & Swift, 1997).

• Bone Mineral Formation : Zinc-containing tricalcium phosphate (ZnTCP) was effective in preventing and treating bone loss in an osteoporotic mice model, suggesting its potential for therapeutic applications in bone regeneration (Chou et al., 2013).

• Polyurethane Coating Performance : Zinc aluminium phosphate (ZPA) showed superior protective function in polyurethane coatings compared to conventional this compound, due to its ability to release inhibiting species when in contact with an electrolyte (Darvish, Naderi, & Attar, 2016).

• Residual Phosphate Fertilizer on Zinc in Soils : Heavy phosphate fertilization in Hawaii soils usually increased extractable Zn, which might be attributed to Zn as an accessory element in the fertilizer used (Saeed & Fox, 1978).

• Zinc-Modified Calcium Pyrophosphate in Dentistry : Zinc improves bone activity and promotes regeneration, making Zn doped calcium pyrophosphate dihydrate (Zn-CPPD) nanoparticles potentially useful in dentistry and orthopedic applications (Vasant & Joshi, 2011).

• Zinc-Containing Calcium Phosphate for Bone Formation : Zinc-containing calcium phosphate is an effective biomaterial that promotes bone formation, as demonstrated in both in vitro and in vivo studies (Ito et al., 2005).

• Insulin Delivery via Zinc Calcium Phosphate Nanoparticles : Zinc-modified calcium phosphate nanoparticles showed promise as carriers for intestinal insulin delivery, with the beneficial effect of zinc on diabetic patients (Paul & Sharma, 2012).

Mechanism of Action

Target of Action

Zinc Phosphate (Zn3(PO4)2) is an inorganic compound that primarily targets metal surfaces, where it acts as a corrosion-resistant coating . It is also used in dentistry as a cement for permanent metal and zirconium dioxide restorations .

Mode of Action

This compound forms a protective layer on metal surfaces, preventing corrosion and enhancing durability . In dentistry, it adheres to the tooth, metal, or even zirconium oxide, providing a strong and durable bond .

Biochemical Pathways

Zinc, a component of this compound, plays a crucial role in various biochemical pathways. It is a necessary trace element in the diet, forming an essential part of many enzymes, and playing an important role in protein synthesis and in cell division . Zinc is involved in promoting malignancy and invasion in cancer cells, despite its low tissue concentration .

Pharmacokinetics

This compound is a white solid that is insoluble in water . Its solubility decreases with increasing temperature . It is soluble in inorganic acids, ammonia, and ammonium salt solutions . When heated to 100°C, it loses two water molecules to become an anhydrous compound .

Result of Action

The application of this compound results in a corrosion-resistant coating on metal surfaces, enhancing their durability . In dentistry, it provides a strong and durable bond for permanent restorations . On a cellular level, Zinc, a component of this compound, has been found to influence root development, photosynthesis, and biological processes aiding Iron uptake .

Action Environment

The action of this compound can be influenced by environmental factors. For instance, the solubility of this compound in water decreases with increasing temperature . In addition, the availability of other nutrients in the environment, such as phosphorus, can influence the homeostasis of Zinc within plants .

Safety and Hazards

Zinc phosphate is very toxic to aquatic life and has long-lasting effects. It should be handled with care and disposed of properly to avoid environmental contamination. In humans, when this compound is ingested, stomach acid causes it to release the toxic gas phosphine.

Future Directions

Zinc phosphate shows potential as a micronutrient in fertilizers. Given zinc’s essential role in plant growth, its inclusion in fertilizers could help improve crop yields. Owing to its thermal stability, there are ongoing studies examining this compound’s role as a potential flame retardant in certain applications. In the glass and ceramics industry, this compound may be used to produce specialized glass products that require unique properties.

Biochemical Analysis

Biochemical Properties

Zinc phosphate is known to interact with several enzymes, proteins, and other biomolecules. One of the key enzymes that this compound interacts with is alkaline phosphatase. Alkaline phosphatase is a zinc-containing metalloenzyme that catalyzes the hydrolysis of phosphate esters, releasing inorganic phosphate . This compound acts as a cofactor for this enzyme, enhancing its activity. Additionally, this compound interacts with other zinc-dependent enzymes, such as carbonic anhydrase and alcohol dehydrogenase, playing a crucial role in their catalytic functions.

Cellular Effects

This compound influences various cellular processes, including cell signaling pathways, gene expression, and cellular metabolism. In particular, this compound has been shown to modulate the activity of transcription factors, such as metal-responsive transcription factor 1 (MTF-1), which regulates the expression of genes involved in zinc homeostasis . Furthermore, this compound affects cellular metabolism by acting as a cofactor for enzymes involved in glycolysis and the citric acid cycle, thereby influencing energy production and metabolic flux.

Molecular Mechanism

At the molecular level, this compound exerts its effects through binding interactions with biomolecules. For instance, this compound binds to the active site of alkaline phosphatase, facilitating the hydrolysis of phosphate esters . Additionally, this compound can inhibit or activate enzymes by binding to their allosteric sites, thereby modulating their catalytic activity. This compound also influences gene expression by binding to transcription factors and altering their DNA-binding affinity, leading to changes in the expression of target genes.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time due to its stability and degradation. This compound is relatively stable under physiological conditions, but it can undergo hydrolysis in acidic environments, leading to the release of zinc ions and phosphate ions . Long-term exposure to this compound has been shown to affect cellular function, including alterations in cell proliferation and differentiation. In vitro and in vivo studies have demonstrated that prolonged exposure to this compound can lead to changes in gene expression and cellular metabolism.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, this compound has been shown to enhance enzyme activity and improve cellular function. At high doses, this compound can exhibit toxic effects, including oxidative stress and apoptosis . Threshold effects have been observed, where a certain concentration of this compound is required to elicit a biological response. Toxicity studies in animal models have indicated that excessive this compound exposure can lead to adverse effects on organ function and overall health.

Metabolic Pathways

This compound is involved in several metabolic pathways, including those related to zinc homeostasis and phosphate metabolism. This compound interacts with enzymes such as alkaline phosphatase, which plays a crucial role in phosphate metabolism by hydrolyzing phosphate esters . Additionally, this compound influences zinc homeostasis by modulating the activity of zinc transporters and binding proteins, thereby affecting zinc uptake, distribution, and excretion.

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through various mechanisms. This compound can be taken up by cells via zinc transporters, such as ZIP and ZnT proteins, which facilitate the influx and efflux of zinc ions . Once inside the cell, this compound can bind to metallothioneins and other zinc-binding proteins, which help regulate its localization and accumulation. This compound can also be transported to specific cellular compartments, such as the nucleus and mitochondria, where it exerts its biochemical effects.

Subcellular Localization

The subcellular localization of this compound is critical for its activity and function. This compound can be targeted to specific compartments or organelles through post-translational modifications and targeting signals. For example, this compound can be directed to the nucleus by nuclear localization signals, where it can interact with transcription factors and influence gene expression . Similarly, this compound can be localized to the mitochondria, where it can affect mitochondrial function and energy production.

Customer Q & A

Q1: What are the main applications of zinc phosphate coatings?

A1: this compound coatings are widely used to protect metals, particularly steel, from corrosion and abrasion [, , , , , , ]. These coatings also serve as excellent bases for paints and other top coatings, enhancing their adhesion and durability [, , ].

Q2: How does the presence of manganese ions (Mn2+) in the this compound solution affect the coating properties?

A2: Adding Mn2+ ions to the this compound solution modifies the chemical structure of the resulting crystal films. These modified structures, Zn3-xMnx(PO4)2⋅4H2O for Hopeite and Zn2(Fe1-xMnx)(PO4)2⋅4H2O for Phosphophyllite, exhibit enhanced anti-alkaline properties, particularly in highly alkaline environments [].

Q3: Can this compound coatings be applied to aluminum alloys? What factors influence coating quality on this substrate?

A3: Yes, this compound coatings can be applied to aluminum alloys []. Key factors affecting coating quality include the P-to-Zn atomic ratio, pH, and fluoride ion concentration in the coating bath. Pretreatment methods, such as acid etching, also significantly influence the coating properties [].

Q4: How does the addition of polyacrylic acid (PAA) to the zinc phosphating bath affect the coating properties?

A4: Incorporating PAA into the zinc phosphating bath has been shown to improve both corrosion resistance and topcoat adherence of the resulting coatings. This is attributed to the reduction in crystallite size, leading to greater film ductility, and the incorporation of organic segments from PAA into the surface structure, enhancing bonding with polymeric topcoats [].

Q5: How does the microstructure of this compound coatings change when exposed to an electron beam?

A5: Electron beam irradiation can induce significant changes in the phase and microstructure of this compound coatings. This exposure can lead to dehydration, transforming the initial uniform structure into one with hollows, black spots, and a change from an amorphous to a polycrystalline phase [].

Q6: What is the chemical formula and molecular weight of the most common form of this compound found in coatings?

A6: The most prevalent form is this compound tetrahydrate, with the chemical formula Zn3(PO4)2·4H2O and a molecular weight of 458.14 g/mol. This compound exists in different crystalline forms, including Hopeite (α, β, and para-Hopeite) [, ].

Q7: What analytical techniques are commonly used to characterize this compound coatings?

A7: Various techniques are employed to characterize this compound coatings, including:

• Scanning Electron Microscopy (SEM): To observe surface morphology and crystal structure [, , , , ].
• Energy Dispersive Spectroscopy (EDS): To analyze the elemental composition of the coatings [, ].
• X-ray Diffraction (XRD): To identify the crystalline phases present in the coatings [, , , , ].
• X-ray Photoelectron Spectroscopy (XPS): To determine the elemental composition and chemical states of the surface and near-surface regions [].
• Raman Spectroscopy: To analyze the molecular vibrations and identify the chemical compounds present [].
• Atomic Force Microscopy (AFM): To study the surface topography and morphology at the nanoscale, including the measurement of single crystallite surfaces [].

Q8: What factors influence the solubility of this compound cements used in dentistry?

A8: The solubility of this compound cements is influenced by factors such as:

• Cement composition: Different types and brands of this compound cements exhibit varying solubilities due to their specific formulations [, , ].
• Setting time: The degree of setting influences the cement's resistance to dissolution [].
• Exposure time: Prolonged exposure to an aqueous environment generally leads to increased solubility [].

Q9: How is this compound utilized in dentistry?

A9: this compound cement is a long-standing material in dentistry, primarily used for luting crowns and bridges []. Its biocompatibility has also sparked interest in potential bone contact applications [].

Q10: What are the advantages and disadvantages of using this compound cement in dental restorations compared to other dental cements?

A10:Advantages:

• Acceptable strength and working time []
• Ease of handling, even in large quantities []
• Cost-effective compared to some newer alternatives []

• Lower retentive strength compared to resin cements and glass ionomer cements, especially under adverse conditions [, , , ].
• Potential for early sensitivity to water []
• Lack of chemical adhesion to tooth structure []

Q11: How does the retention of this compound cement compare to other luting agents for dental restorations?

A11: While this compound cement offers adequate retention for many applications, studies indicate that its retentive strength is generally lower than that of resin cements (like Panavia) and glass ionomer cements [, , , ]. This difference is particularly pronounced when used on minimally retentive tooth preparations or under adverse conditions [, ].

Q12: Can this compound be used as a component in controlled-release drug delivery systems?

A12: Yes, recent research has explored the use of this compound nanoparticles as core materials for smart nanocontainers designed for controlled drug release []. These nanocontainers incorporate a pH-responsive shell that allows for the controlled release of encapsulated drugs, such as imidazole, in response to changes in pH [].

Q13: How is this compound used as a pigment in protective coatings?

A13: this compound is a valuable pigment in various coating applications, particularly in replacing toxic chromate pigments [, ]. It exhibits good compatibility with binders like alkyds, chlorinated rubber, epoxy esters, and polyurethanes, enhancing the drying properties and adhesion of the paint film to metal substrates [].

Q14: What are some alternatives to this compound cement in dentistry and other applications?

A14: Several alternatives to this compound cement exist, each with its advantages and limitations:

• Resin-modified glass ionomer cement (RMGI): Combines the benefits of glass ionomer cements with improved handling properties. While offering good overall performance, its retention can be negatively impacted by the presence of temporary cement remnants [].
• Resin cements: Provide the highest bond strengths but can be more technique-sensitive and expensive than traditional cements [, ].

Q15: Is this compound considered biocompatible?

A16: this compound, particularly in its cement form, is generally considered biocompatible, as demonstrated by in vitro studies using human cell lines such as fibroblasts and osteoblast-like cells [, ]. These studies revealed good cell viability, proliferation, and attachment to this compound surfaces [, ].

Q16: Does this compound exhibit any antimicrobial activity?

A17: While this compound cement demonstrated minimal antimicrobial activity against Streptococcus pyogenes in a specific study, this effect might be attributed to the long maturation times used []. Further research is needed to confirm and explore potential antimicrobial properties under different conditions.

Q17: What are some of the ongoing research areas related to this compound?

A17: Current research on this compound encompasses various areas, including:

• Nanomaterials: Developing this compound nanomaterials for applications in drug delivery, catalysis, and high-performance coatings [, ].
• Biomaterials: Exploring the use of this compound in bone cements, scaffolds, and other biomedical applications due to its biocompatibility and potential bioactivity [, ].
• Environmentally friendly coatings: Investigating this compound as a key component in developing non-toxic and high-performance anticorrosive coatings [, , ].